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Introduction

Heptyl acetate (C9H1802) is an organic compound classified as an ester. It is formed from the
condensation of 1-heptanol and acetic acid.[1][2] This colorless liquid is soluble in alcohol and
ether but insoluble in water.[3] It possesses a characteristic woody, fruity, and rum-like odor
with a spicy, floral taste, making it a common ingredient in the flavor and fragrance industries.
[1][2] This technical guide provides an in-depth overview of heptyl acetate, including its
common synonyms, physicochemical properties, detailed experimental protocols for its
synthesis and analysis, and its applications.

Chemical Identification and Synonyms

Heptyl acetate is known by a variety of names in scientific literature and commercial contexts.
Proper identification is crucial for accurate research and development.

Identifier Type Identifier Source
IUPAC Name heptyl acetate [3]
CAS Number 112-06-1 [1]
Molecular Formula C9H1802 [4]
Molecular Weight 158.24 g/mol [4]
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Common Synonyms:[1][3][5][6]

n-Heptyl acetate

o Heptyl ethanoate

o Acetic acid, heptyl ester

¢ Acetate C-7

e Heptanyl acetate

e 1-Heptyl acetate

o Acetic acid n-heptyl ester

Heptanol acetate

Physicochemical Properties

A summary of the key physical and chemical properties of heptyl acetate is presented below.

Property Value Source

Appearance Colorless liquid [7]

N _ 192 to 193 °C (378 to 379 °F;
Boiling Point [1]
465 to 466 K)

Melting Point -50 °C (-58 °F; 223 K) [1]
Density 0.862 - 0.872 g/cm3 [1]
Flash Point 68 °C (154 °F) [7]
Refractive Index 1.412 -1.418 @ 20°C [7]

Experimental Protocols
Synthesis of Heptyl Acetate via Fischer Esterification
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This protocol details the synthesis of heptyl acetate from 1-heptanol and acetic acid using an
acid catalyst.

Materials:

1-heptanol

e Glacial acetic acid

o Concentrated sulfuric acid (catalyst)
e Sodium bicarbonate solution (saturated)
e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate

o Diethyl ether

e Round-bottom flask

» Reflux condenser

e Separatory funnel

« Distillation apparatus

Procedure:

In a round-bottom flask, combine 1-heptanol and a 1.5 molar excess of glacial acetic acid.

o Slowly add a catalytic amount of concentrated sulfuric acid (approximately 1-2% of the
alcohol weight) while stirring.

o Attach a reflux condenser and heat the mixture to reflux for 2-4 hours. The reaction can be
monitored by thin-layer chromatography (TLC).

 After cooling to room temperature, transfer the mixture to a separatory funnel.
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» Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to
neutralize the excess acid), and brine.

Dry the organic layer over anhydrous magnesium sulfate.
Filter the drying agent and remove the solvent by rotary evaporation.

Purify the crude heptyl acetate by fractional distillation.
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Synthesis Workflow of Heptyl Acetate

1-Heptanol +
Glacial Acetic Acid

s

H2S04 (catalyst)

;

Reflux (2-4 hours)

l

Aqueous Workup
(H20, NaHCOs, Brine)

;

Drying (MgSOQOa)

l

Fractional Distillation

Pure Heptyl Acetate

Click to download full resolution via product page

A simplified workflow for the synthesis of heptyl acetate.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis of Heptyl Acetate
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This protocol outlines a method for the identification and quantification of heptyl acetate in a
sample matrix.

Instrumentation and Conditions:
e Gas Chromatograph: Agilent 7890B or equivalent
e Mass Spectrometer: Agilent 5977B MSD or equivalent
e Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 um film thickness) or equivalent
o Carrier Gas: Helium at a constant flow of 1.0 mL/min
« Injector: Split/splitless injector at 250°C with a split ratio of 20:1
e Oven Temperature Program:
o Initial temperature: 40°C, hold for 2 minutes
o Ramp: 10°C/min to 250°C
o Hold: 5 minutes at 250°C
e MS Transfer Line: 280°C
e lon Source Temperature: 230°C

 lonization Mode: Electron lonization (El) at 70 eV

Acquisition Mode: Scan or Selected lon Monitoring (SIM)
Sample Preparation (Headspace Analysis):
o Accurately weigh 1 gram of the sample into a 20 mL headspace vial.

« If an internal standard is used, add a known concentration of a suitable standard (e.g., d4-
ethyl acetate).

o Seal the vial with a PTFE/silicone septum and aluminum cap.
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o Equilibrate the vial in a headspace autosampler at 80°C for 15 minutes.

« Inject the headspace vapor into the GC-MS system.

GC-MS Analysis Workflow

Sample Preparation
(Headspace)

l

GC Injection

'

Chromatographic Separation
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'
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l

Mass Detection

l

Data Analysis

(Identification & Quantification)

Click to download full resolution via product page

Workflow for the analysis of heptyl acetate using GC-MS.

Applications and Logical Relationships

Heptyl acetate's primary applications stem from its distinct aroma and flavor profile. It is also
used in the study of insect chemical ecology.
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» Flavors and Fragrances: A significant component in artificial fruit essences and perfumes.[2]
o Food Additive: Used as a flavoring agent in a variety of food products.[3]

 Insect Attractants: While not a pheromone itself, heptyl acetate is structurally related to
various insect pheromones, which are often acetate esters. Its aroma can be a component of
attractant lures for certain pests.

Applications of Heptyl Acetate

Heptyl Acetate
Fragrance Industry

component of

Insect Attractants

Flavor Industry

Pheromone Research
(Structural Analog)

Food Additive

Click to download full resolution via product page
Logical relationships of heptyl acetate's applications.

Conclusion

Heptyl acetate is a well-characterized ester with significant applications in the flavor and
fragrance industries. The provided protocols for its synthesis and analysis offer a foundation for
researchers and professionals working with this compound. While not directly implicated in
major biological signaling pathways, its structural similarity to insect pheromones suggests
potential for further research in chemical ecology and pest management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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